Cas no 61843-02-5 (Benzamide, 3-(1-methylethyl)- (9CI))

• Product name: Benzamide, 3-(1-methylethyl)- (9CI)
• CAS No: 61843-02-5
• MF: C₁₀H₁₃NO
• MW: 163.21632
• CID: 1022476
• PubChem ID: 257954

Benzamide, 3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(1-methylethyl)- (9CI)
• 3-propan-2-ylbenzamide
• 3-(propan-2-yl)benzamide
• 3-Carbamoylcumene
• 3-Isopropyl-benzamid
• 3-Isopropyl-benzoesaeure-amid
• 3-isopropyl-benzoic acid amide
• AC1L5XWJ
• AC1Q5DCH
• m-Isopropylbenzamide
• NCIOpen2_001025
• NSC86582
• SureCN84456
• BDAQGUZTTPIATR-UHFFFAOYSA-N
• BENZAMIDE, M-ISOPROPYL-
• DB-325765
• 3-isopropyl-benzamide
• 3-ISOPROPYLBENZAMIDE
• SCHEMBL84456
• 472MCB7D4A
• DTXSID20292960
• 61843-02-5
• Benzamide, 3-(1-methylethyl)-
• 3-(1-METHYLETHYL)BENZAMIDE
• NSC-86582

• Inchi： InChI=1S/C10H13NO/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3,(H2,11,12)
• InChI Key： BDAQGUZTTPIATR-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=CC=C1)C(=O)N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 2.60920